Cas no 2680743-67-1 (3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid
• CAS No: 2680743-67-1
• MF: C₁₇H₁₂BrNO₅
• MW: 390.18488407135
• CID: 5622871
• PubChem ID: 165926752
• Update Time: 2025-06-20

3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28302579
• 3-{[(benzyloxy)carbonyl]amino}-6-bromo-1-benzofuran-2-carboxylic acid
• 2680743-67-1
• 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C17H12BrNO5/c18-11-6-7-12-13(8-11)24-15(16(20)21)14(12)19-17(22)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,22)(H,20,21)
• InChI Key： IZIKWFFKOWMDSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C(=O)O)=C2NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 388.98989g/mol
• Monoisotopic Mass: 388.98989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid (CAS No. 2680743-67-1)

3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680743-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic structures known for their diverse biological activities and synthetic utility. The presence of functional groups such as the benzyloxy carbonyl (Boc) moiety and a bromo substituent on the benzofuran core makes this molecule a promising candidate for further chemical manipulation and biological evaluation.

The Boc group is a widely used protecting group in peptide synthesis, providing stability under basic conditions while allowing for selective deprotection under acidic conditions. This feature makes 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid particularly valuable in the synthesis of peptide-like molecules or peptidomimetics, where precise control over reactivity is essential. Additionally, the bromo substituent at the 6-position of the benzofuran ring introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or amino groups.

In recent years, there has been a surge in research focused on benzofuran derivatives due to their potential applications in drug discovery. Benzofurans exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif is frequently found in natural products and pharmaceuticals, underscoring its importance in medicinal chemistry. The specific combination of functional groups in 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid suggests that it may serve as a versatile building block for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. The benzyloxy carbonyl group not only protects an amine functionality but also provides a handle for further derivatization through nucleophilic substitution or transesterification reactions. This flexibility allows chemists to explore various structural modifications, which can be fine-tuned to optimize biological activity. For instance, the introduction of additional substituents at different positions on the benzofuran ring could alter electronic properties and influence interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Benzofuran derivatives have been reported to interact with enzymes and receptors involved in various disease pathways. The bromo substituent in particular has been shown to enhance binding affinity in some cases due to its ability to participate in halogen bonding interactions. This phenomenon has been leveraged in the design of small-molecule inhibitors targeting protein-protein interactions, which are often challenging to modulate with traditional pharmacophores.

The synthesis of 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid represents an example of modern synthetic strategies employed in medicinal chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have enabled the construction of complex molecular architectures with high precision. These methods are crucial for accessing novel scaffolds that may exhibit improved pharmacokinetic profiles or enhanced therapeutic efficacy.

From a computational chemistry perspective, virtual screening and molecular docking studies have become indispensable tools for evaluating the potential biological activity of new compounds. The structural features of 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid, including its aromatic system and functional groups, make it an attractive candidate for such studies. By modeling interactions with target proteins or enzymes, researchers can predict binding affinities and optimize lead structures before undertaking costly experimental campaigns.

The role of CAS No. 2680743-67-1 as a reference point underscores the importance of standardized nomenclature in chemical research. Accurate identification and documentation of compounds are essential for reproducibility and collaboration across scientific disciplines. As more researchers engage with complex molecular systems, reliable databases and identifiers like CAS numbers become increasingly critical for ensuring consistency and clarity.

In conclusion, 3-{(benzyloxy)carbonylamino}-6-bromo-1-benzofuran-2-carboxylic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a protective Boc group with a reactive bromo substituent—make it a valuable tool for synthetic chemists exploring new drug candidates. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in discovering treatments for complex diseases.